Cefmetazole

• CAS No.: 56796-20-4
• Product Name: Cefmetazole
• Molecular Formula: C15H17N7O5S3
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (6R,7S)-7-[[2-(cyanomethylsulfanyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H17N7O5S3/c1-21-14(18-19-20-21)30-6-8-5-29-13-15(27-2,17-9(23)7-28-4-3-16)12(26)22(13)10(8)11(24)25/h13H,4-7H2,1-2H3,(H,17,23)(H,24,25)/t13-,15+/m1/s1
• Standard InChIKey: SNBUBQHDYVFSQF-HIFRSBDPSA-N
• Isomeric SMILES: CN1C(=NN=N1)SCC2=C(N3[C@@H]([C@@](C3=O)(NC(=O)CSCC#N)OC)SC2)C(=O)O
• SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(NC(=O)CSCC#N)OC)SC2)C(=O)O
• Canonical SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(NC(=O)CSCC#N)OC)SC2)C(=O)O
• Physical Description: Solid
• Description: Cefmetazole is a second-generation, semi-synthetic, beta-lactam cephalosporin antibiotic with antibacterial activity. Cefmetazole binds to penicillin-binding proteins (PBPs), transpeptidases that are responsible for crosslinking of peptidoglycan. By preventing crosslinking of peptidoglycan, cell wall integrity is lost and cell wall synthesis is halted.; Cefmetazole, also known as zefazone or CMZ, belongs to the class of organic compounds known as n-acyl-alpha amino acids and derivatives. N-acyl-alpha amino acids and derivatives are compounds containing an alpha amino acid (or a derivative thereof) which bears an acyl group at its terminal nitrogen atom. Cefmetazole is a drug which is used for the treatment of infections caused by susceptible organisms. Cefmetazole is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Cefmetazole has been detected in multiple biofluids, such as urine and blood.; Cefmetazole is a second-generation cephalosporin antibiotic having N(1)-methyltetrazol-5-ylthiomethyl, {[(cyanomethyl)sulfanyl]acetyl}amino and methoxy side-groups at positions 3, 7beta and 7alpha respectively of the parent cephem bicyclic structure. It has a role as an antibacterial drug. It is a conjugate acid of a cefmetazole(1-).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 56796-39-5 (mono-hydrochloride salt)
• Solubility: 94.2 mg/L; 2.16e+00 g/L
• Synonyms: Cefmetazole; Cefmetazole Monosodium Salt; Cefmetazole Sodium; Cefmetazon; CS 1170; CS-1170; CS1170; Monosodium Salt, Cefmetazole; Salt, Cefmetazole Monosodium; Sodium, Cefmetazole; U 72791A; U-72791A; U72791A; Zefazone
• PubChem Compound: 42008
• Last Modified: Nov 11 2021